Cas no 1803588-86-4 ((2,5-difluorophenyl)methyl(methyl)amine hydrochloride)

• Product Name: (2,5-difluorophenyl)methyl(methyl)amine hydrochloride
• CAS No: 1803588-86-4
• MF: C₈H₁₀ClF₂N
• MW: 193.62150812149
• CID: 4937387
• PubChem ID: 91647587
• Update Time: 2025-06-08

(2,5-difluorophenyl)methyl(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Difluorophenyl)-N-methylmethanamine hydrochloride
• [(2,5-difluorophenyl)methyl](methyl)amine hydrochloride
• 1-(2,5-difluorophenyl)-N-methylmethanamine;hydrochloride
• (2,5-difluorophenyl)methyl(methyl)amine hydrochloride

• Inchi： 1S/C8H9F2N.ClH/c1-11-5-6-4-7(9)2-3-8(6)10;/h2-4,11H,5H2,1H3;1H
• InChI Key： ZGGASMIHDRQZST-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1CNC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 119
• Topological Polar Surface Area: 12

Experimental Properties

• Melting Point: NA

(2,5-difluorophenyl)methyl(methyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2,5-difluorophenyl)methyl(methyl)amine hydrochloride

Introduction to (2,5-difluorophenyl)methyl(methyl)amine hydrochloride (CAS No. 1803588-86-4)

(2,5-difluorophenyl)methyl(methyl)amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803588-86-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amines and exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

Thename keywords of this compound provide crucial insights into its molecular structure. Thelong-tail keyword "2,5-difluorophenyl" indicates the presence of a phenyl ring substituted with two fluorine atoms at the 2nd and 5th positions, which enhances the electron-withdrawing effect and influences the compound's reactivity and binding affinity. The "methyl(methyl)amine" portion signifies the presence of an amine group attached to a methyl group, which is a common feature in many pharmacologically active compounds. The hydrochloride salt form indicates that the compound is protonated with a chloride counterion, improving its solubility in aqueous solutions and making it more suitable for various biochemical applications.

In recent years, there has been growing interest influorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. Thestructure-activity relationship (SAR) of these compounds has been extensively studied, and modifications at specific positions on the aromatic ring can significantly alter their pharmacological properties. (2,5-difluorophenyl)methyl(methyl)amine hydrochloride is no exception and has been explored in several research endeavors aimed at developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development ofcentral nervous system (CNS) drugs. The fluorine substituents on the phenyl ring can enhance blood-brain barrier penetration, while the amine group provides a versatile handle for further functionalization. Recent studies have demonstrated that derivatives of this compound exhibit promisingneuropharmacological activity, including effects on neurotransmitter receptors and ion channels. For instance, researchers have investigated its potential as anantidepressant orAnxiolytic agent, leveraging its ability to modulate key signaling pathways involved in mood regulation.

Thesynthetic pathways for (2,5-difluorophenyl)methyl(methyl)amine hydrochloride involve multi-step organic transformations, often starting from commercially available fluorinated aromatic precursors. The introduction of fluorine atoms at specific positions requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such ascross-coupling reactions,fluorination methods, andfunctional group transformations are commonly employed in these synthetic processes. The final hydrochloride salt is typically obtained through acidification of the free base form, which is then purified via recrystallization or other chromatographic techniques.

The of (2,5-difluorophenyl)methyl(methyl)amine hydrochloride is another critical aspect that has been studied extensively. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their resistance to metabolic degradation. Preliminary studies suggest that this compound has a favorable balance between absorption, distribution, metabolism, and excretion (ADME), making it a promising candidate for further development into an oral therapeutic agent. Additionally, its stability under various storage conditions enhances its practicality for industrial-scale production.

In conclusion, (2,5-difluorophenyl)methyl(methyl)amine hydrochloride (CAS No. 1803588-86-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacological properties make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing various human health challenges.